Hirsutine
Hirsutine
Brand Name:
Vulcanchem
CAS No.:
7729-23-9
VCID:
VC0150204
InChI:
InChI=1S/C22H28N2O3/c1-4-14-12-24-10-9-16-15-7-5-6-8-19(15)23-21(16)20(24)11-17(14)18(13-26-2)22(25)27-3/h5-8,13-14,17,20,23H,4,9-12H2,1-3H3/b18-13+/t14-,17-,20+/m0/s1
SMILES:
CCC1CN2CCC3=C(C2CC1C(=COC)C(=O)OC)NC4=CC=CC=C34
Molecular Formula:
C22H28N2O3
Molecular Weight:
368.5 g/mol
Hirsutine
CAS No.: 7729-23-9
Reference Standards
VCID: VC0150204
Molecular Formula: C22H28N2O3
Molecular Weight: 368.5 g/mol
| CAS No. | 7729-23-9 |
|---|---|
| Product Name | Hirsutine |
| Molecular Formula | C22H28N2O3 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | methyl (E)-2-[(2S,3R,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate |
| Standard InChI | InChI=1S/C22H28N2O3/c1-4-14-12-24-10-9-16-15-7-5-6-8-19(15)23-21(16)20(24)11-17(14)18(13-26-2)22(25)27-3/h5-8,13-14,17,20,23H,4,9-12H2,1-3H3/b18-13+/t14-,17-,20+/m0/s1 |
| Standard InChIKey | NMLUOJBSAYAYEM-AZQGJTAVSA-N |
| Isomeric SMILES | CC[C@H]1CN2CCC3=C([C@H]2C[C@@H]1/C(=C\OC)/C(=O)OC)NC4=CC=CC=C34 |
| SMILES | CCC1CN2CCC3=C(C2CC1C(=COC)C(=O)OC)NC4=CC=CC=C34 |
| Canonical SMILES | CCC1CN2CCC3=C(C2CC1C(=COC)C(=O)OC)NC4=CC=CC=C34 |
| Synonyms | 18,19-dihydrocorynantheine corynantheidine dihydrocorynantheine hirsutine hirsutine, (16E)-isomer hirsutine, (16E,20beta)-isomer hirsutine, (3beta,16E)-isome |
| PubChem Compound | 3037884 |
| Last Modified | Nov 11 2021 |
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